N-(3-nitrophenyl)-4-morpholinecarbothioamide

• IUPAC Name: N-(3-nitrophenyl)morpholine-4-carbothioamide
• InChI: InChI=1S/C11H13N3O3S/c15-14(16)10-3-1-2-9(8-10)12-11(18)13-4-6-17-7-5-13/h1-3,8H,4-7H2,(H,12,18)
• InChI Key: YVRWUKVMGOYHMG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C11H13N3O3S
• Molecular Weight: 267.31 g/mol

Description

N-(3-nitrophenyl)-4-morpholinecarbothioamide, also known as Nitrophenylmorpholine, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a thiol-reactive compound that has been widely used as a tool for studying protein structure and function.

Mechanism of Action

N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine reacts with thiol groups in proteins, forming a covalent bond. The reaction occurs through the nucleophilic attack of the thiol group on the electrophilic nitrophenyl group. The resulting adduct is stable and can be used to study the properties and interactions of the modified protein.
Biochemical and Physiological Effects:
N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine has been shown to have minimal biochemical and physiological effects on cells and tissues. It does not interfere with cell viability or function and is considered to be a non-toxic compound. However, it is important to note that the concentration and duration of exposure can affect the results of experiments.

Advantages and Limitations for Lab Experiments

N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine has several advantages for use in lab experiments. It is highly specific and reacts selectively with thiol groups in proteins. It is also a stable compound that can be easily handled and stored. However, there are also limitations to its use. The reaction between N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine and thiol groups is irreversible, which can limit its use in certain experiments. Additionally, the compound may not be suitable for use in certain protein systems that do not contain cysteine residues.

Future Directions

There are several future directions for the use of N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine in scientific research. One potential application is in the study of protein-protein interactions. The compound could be used to label specific proteins and study their interactions with other proteins in complex systems. Another potential application is in the study of protein dynamics. N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine could be used to label specific regions of a protein and study their conformational changes over time. Additionally, the compound could be used in the development of new therapeutics that target specific proteins or protein interactions.

Synthesis Methods

The synthesis of N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine involves the reaction of 3-nitroaniline with morpholine-4-carbothioamide in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain high yields of the desired product. The purity and quality of the compound are critical for its application in scientific research.

Scientific Research Applications

N-(3-nitrophenyl)-4-morpholinecarbothioamideorpholine has been extensively used in scientific research as a tool for studying protein structure and function. It is used to label and modify proteins, enabling researchers to study their properties and interactions. The compound is highly selective and reacts specifically with thiol groups, making it an excellent tool for studying proteins that contain cysteine residues.